![molecular formula C19H28N2O2 B4518384 N-(2,4-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-3-piperidinecarboxamide](/img/structure/B4518384.png)
N-(2,4-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-3-piperidinecarboxamide
Overview
Description
N-(2,4-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-3-piperidinecarboxamide is a useful research compound. Its molecular formula is C19H28N2O2 and its molecular weight is 316.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 316.215078140 g/mol and the complexity rating of the compound is 441. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Voltage-Gated Skeletal Muscle Sodium Channel Blockers
One significant area of research involves the development of antimyotonic agents. Analogues of tocainide, which share a similar structural framework with "N-(2,4-dimethylphenyl)-1-(2,2-dimethylpropanoyl)-3-piperidinecarboxamide," have been designed as potent voltage-gated skeletal muscle sodium channel blockers. These compounds exhibit marked increases in potency and use-dependent block compared to tocainide, indicating their potential as therapeutic agents in conditions involving muscle spasticity or myotonia (Catalano et al., 2008).
Molecular Interaction with the CB1 Cannabinoid Receptor
Another domain of application is in the interaction with cannabinoid receptors. N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) is a potent and selective antagonist for the CB1 cannabinoid receptor. Through molecular interaction studies, it's been shown to engage in specific conformations and interactions with the receptor, providing a basis for the development of drugs targeting the endocannabinoid system (Shim et al., 2002).
Synthesis and Characterization of Polyamides
Research into the synthesis of polyamides incorporating various functional groups, including theophylline and thymine, presents another application area. Such studies contribute to the development of new materials with potential applications in drug delivery systems, biocompatible materials, and more (Hattori & Kinoshita, 1979).
Formamidine Pesticide Structure and Interactions
Additionally, the compound's framework is closely related to that of certain formamidine pesticides, such as amitraz. Studies on the crystal structure of amitraz provide insights into its pesticidal mechanism and offer opportunities for the development of novel agrochemicals (Lee et al., 2013).
Development of Herbicides
The structural motif of "this compound" is also relevant in the synthesis of novel herbicides, indicating its potential in agricultural applications. Research into related benzamides has yielded compounds with herbicidal activity against various grass species, underscoring the versatility of this chemical structure in developing agricultural chemicals (Viste et al., 1970).
Properties
IUPAC Name |
N-(2,4-dimethylphenyl)-1-(2,2-dimethylpropanoyl)piperidine-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H28N2O2/c1-13-8-9-16(14(2)11-13)20-17(22)15-7-6-10-21(12-15)18(23)19(3,4)5/h8-9,11,15H,6-7,10,12H2,1-5H3,(H,20,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNMFJAIXVCVUFS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2CCCN(C2)C(=O)C(C)(C)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.